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Compound of Interest

Strontium permanganate
Compound Name:

trihydrate

Cat. No. 8577955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of strontium permanganate trihydrate, Sr(MnOa4)2:-3H20. The information is compiled to
assist researchers in the fields of inorganic chemistry, materials science, and drug development
in understanding the properties and preparation of this compound.

Compound Properties

Strontium permanganate trihydrate is a purple, crystalline solid. A summary of its key
physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Strontium Permanganate Trihydrate
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Property Value Reference
Chemical Formula Sr(MnQa4)2-3H20 [1]

Molar Mass 379.54 g/mol [1]
Appearance Purple cubic crystals [1]
Decomposition Temperature 175 °C [1]

Density 2.75 g/cm3 at 20 °C

Solubility in Water 2.59/100gat0°C [1]

Synthesis

The synthesis of strontium permanganate trihydrate is achieved through a precipitation
reaction involving silver permanganate and strontium chloride. The general chemical equation
for this reaction is:

2AgMnOas(aq) + SrClz(aq) — Sr(MnOa)2(aq) + 2AgCI(s)

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of strontium permanganate
trihydrate:

Materials:

 Silver permanganate (AgMnQa)
e Strontium chloride (SrCl2)

« Distilled water

e 0.22 pm syringe filter

» Beakers

 Stirring plate and stir bar
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« Filtration apparatus (e.g., Buchner funnel and flask)

e Evaporating dish

e Desiccator

Procedure:

e Preparation of Reactant Solutions:
o Prepare a saturated aqueous solution of silver permanganate.
o Prepare a concentrated aqueous solution of strontium chloride.

e Reaction:

o Slowly add the strontium chloride solution to the silver permanganate solution with
constant stirring.

o A precipitate of silver chloride (AgCl) will form immediately.
e Removal of Silver Chloride:
o Filter the reaction mixture through a Buchner funnel to remove the solid silver chloride.

o For complete removal of fine particles, the resulting filtrate can be passed through a 0.22
pum syringe filter.

o Crystallization:

o Transfer the clear, purple filtrate, which contains the dissolved strontium permanganate, to
an evaporating dish.

o Place the evaporating dish in a desiccator over a suitable drying agent (e.g., anhydrous
calcium chloride).

o Allow the solvent to evaporate slowly at room temperature.

 Isolation and Storage:
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o Dark violet, cubic crystals of strontium permanganate trihydrate will form.
o Carefully collect the crystals.

o Store the product in a tightly sealed container in a cool, dark, and dry place, as it is

hygroscopic.

Synthesis Workflow

Reactants

Process Product

Slow i C y Strontium Permanganate
2
(in Desiccator) . Tri jate .

Aqueous Solution
Mixing
Strontium Chloride

(SrClz)

Click to download full resolution via product page

Caption: Synthesis workflow for strontium permanganate trihydrate.

Characterization
Crystallographic Data

The crystal structure of strontium permanganate trihydrate has been determined by X-ray
diffraction. It crystallizes in a cubic system. Detailed crystallographic data are presented in
Table 2.

Table 2: Crystallographic Data for Strontium Permanganate Trihydrate
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Parameter Value
Crystal System Cubic
Space Group P2.3
Unit Cell Parameter (a) 9.611 A

Coordinati f grz Surrounded by 7 oxygen atoms from MnQOa~
oordination of Sr
and 3 water molecules

MnQOa~ Geometry Nearly tetrahedral

Thermal Decomposition

Strontium permanganate trihydrate decomposes upon heating. The decomposition is
expected to occur in stages, beginning with the loss of water of hydration, followed by the
decomposition of the permanganate anion. While specific thermogravimetric analysis (TGA)
and differential scanning calorimetry (DSC) data for this compound are not readily available in
the literature, a plausible decomposition pathway can be proposed based on the known
behavior of other permanganate salts.

The initial step is the dehydration, followed by the decomposition of the anhydrous strontium
permanganate to form strontium manganate, manganese dioxide, and oxygen gas.

Proposed Decomposition Pathway:
e Dehydration: Sr(MnOa4)2(s)-3H20(s) — Sr(MnOa)2z(s) + 3H20(g)

e Decomposition: 2Sr(MnQOa)2(s) — 2SrMnOa(s) + 2MnO2(s) + 302(g)
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Caption: Proposed thermal decomposition pathway of strontium permanganate trihydrate.

Spectroscopic Analysis

Detailed infrared (IR) and Raman spectroscopic data for strontium permanganate trihydrate
are not widely available in the scientific literature. However, the spectra would be expected to
show characteristic vibrational modes of the permanganate ion (MnO4~) and water molecules.
The permanganate ion, having tetrahedral symmetry, exhibits characteristic stretching and
bending modes.

Safety and Handling

Strontium permanganate, like other permanganate salts, is a strong oxidizing agent and should
be handled with care. It can form explosive mixtures with combustible materials. Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
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be worn when handling this compound. It should be stored away from heat and incompatible
materials.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional scientific guidance. All experiments should be
conducted in a controlled laboratory setting with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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